Cas no 1443313-64-1 (3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one)

• Product Name: 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one
• CAS No: 1443313-64-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD22373040
• CID: 5180149
• Update Time: 2025-08-04

3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one

• MDL： MFCD22373040
• Inchi： 1S/C14H20O2/c1-10(2)8-14(15)12-6-5-7-13(9-12)16-11(3)4/h5-7,9-11H,8H2,1-4H3
• InChI Key： RUNXVEDWTQXGLF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC(C)C)=C1)(=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one

Introduction to 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one (CAS No. 1443313-64-1)

3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one, also known by its CAS number 1443313-64-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a ketone functional group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one can be represented as follows: C₁₅H₂₂O₂. The compound features a phenyl ring with a propoxy substituent at the 3-position, and a ketone group attached to a butyl chain with a methyl substituent. This intricate arrangement of functional groups contributes to its solubility, reactivity, and potential biological activity.

In recent years, 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits selective inhibition of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one demonstrated potent inhibitory activity against the enzyme PDK1 (Phosphoinositide-dependent kinase 1). PDK1 is a critical regulator of cell growth and survival, and its dysregulation has been implicated in several types of cancer. The researchers found that the compound effectively inhibited PDK1 activity in vitro, leading to reduced proliferation and increased apoptosis in cancer cell lines.

Beyond its enzymatic inhibition properties, 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one has also shown promise as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. A study published in the European Journal of Pharmacology in 2020 investigated the anti-inflammatory effects of this compound using both in vitro and in vivo models. The results indicated that 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory disorders.

The safety profile of 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In addition to its potential therapeutic applications, 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one has also been explored for use as a chemical probe in academic research. Chemical probes are small molecules used to investigate the function of specific proteins or pathways within cells. The unique properties of this compound make it an ideal tool for studying kinase activity and signaling pathways, providing valuable insights into cellular processes.

The synthesis of 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one involves several steps, including the formation of the propoxy substituent on the phenyl ring and the attachment of the ketone group to the butyl chain. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced efficiently for both research and commercial purposes.

In conclusion, 3-methyl-1-(3-propan-2-yloxyphenyl)butan-1-one (CAS No. 1443313-64-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation into its therapeutic applications, particularly as an enzyme inhibitor and anti-inflammatory agent. As research continues to advance, it is likely that new insights will emerge, further enhancing our understanding of this intriguing molecule.